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Compound Name: DS12881479

Cat. No.: B12393627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DS12881479 is a potent and selective inhibitor of MAPK-interacting kinase 1 (Mnk1), a key

enzyme in the MAPK signaling pathway.[1][2] Mnk1 phosphorylates the eukaryotic translation

initiation factor 4E (eIF4E), a critical step in the translation of several mRNAs involved in

tumorigenesis.[3][4][5] By stabilizing the inactive conformation of Mnk1, DS12881479
effectively inhibits this process, making it a promising candidate for cancer therapy.[3] These

application notes provide detailed protocols for the in vivo evaluation of DS12881479 in

preclinical cancer models.

Signaling Pathway
The MAPK/Mnk1/eIF4E signaling pathway plays a crucial role in cell proliferation, survival, and

protein synthesis, which are often dysregulated in cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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